(E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide

• IUPAC Name: (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C14H12BrNO2/c1-10-4-6-13(12(15)9-10)16-14(17)7-5-11-3-2-8-18-11/h2-9H,1H3,(H,16,17)/b7-5+
• InChI Key: XXXXJFFPXNSNNF-FNORWQNLSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C=CC2=CC=CO2)Br
• Isomeric SMILES: CC1=CC(=C(C=C1)NC(=O)/C=C/C2=CC=CO2)Br
• Molecular Formula: C14H12BrNO2
• Molecular Weight: 306.15 g/mol

Description

(E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide, also known as BMFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMFP is a type of enamide that contains a furan ring, which makes it an interesting molecule for research purposes.

Mechanism of Action

The mechanism of action of (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. By inhibiting HDACs, (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
(E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide has been shown to have a number of biochemical and physiological effects, including the inhibition of HDACs, the induction of cell cycle arrest and apoptosis in cancer cells, and the modulation of immune system function. (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide has also been shown to have anti-inflammatory properties, and it has been studied as a potential treatment for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide is its ease of synthesis, which makes it an attractive compound for use in lab experiments. (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide is also relatively stable and can be stored for long periods of time without significant degradation. However, one of the limitations of (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide. One area of interest is the development of (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide-based drugs for the treatment of cancer and other diseases. Another area of interest is the synthesis of novel materials using (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide as a building block. Additionally, further studies are needed to fully understand the mechanism of action of (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide and its potential applications in various fields.

Synthesis Methods

The synthesis of (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide is a multi-step process that involves the reaction of 2-bromo-4-methylphenylamine with furan-2-carbaldehyde, followed by the addition of acetic anhydride and triethylamine. The final product is obtained after purification through column chromatography. The synthesis of (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide is a relatively straightforward process, and the compound can be easily obtained in large quantities.

Scientific Research Applications

(E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide has been shown to have anti-cancer properties, and it has been studied as a potential drug candidate for the treatment of various types of cancer. In materials science, (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide has been used as a building block for the synthesis of novel materials with interesting properties. In organic synthesis, (E)-N-(2-bromo-4-methylphenyl)-3-(furan-2-yl)prop-2-enamide has been used as a starting material for the synthesis of various other compounds.